3-Hydroxy-4-sulfobenzoic Acid Potassium Salt
Overview
Description
3-Hydroxy-4-sulfobenzoic Acid Potassium Salt is a low molecular weight acid binding agent used as a transfer catalyst in organic synthesis . It is an equimolar, phase transfer catalyst that reacts with alkali metal chloride leading to the formation of an intermediate that can be methylated or sulfonylated .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-Hydroxy-4-sulfobenzoic Acid Potassium Salt involves the sulfonation of 3-hydroxybenzoic acid followed by neutralization with potassium hydroxide.", "Starting Materials": [ "3-hydroxybenzoic acid", "sulfuric acid", "potassium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 3-hydroxybenzoic acid in sulfuric acid.", "Step 2: Add sulfur trioxide to the reaction mixture to sulfonate the 3-hydroxybenzoic acid.", "Step 3: Dilute the reaction mixture with water and neutralize with potassium hydroxide.", "Step 4: Filter the resulting precipitate and wash with water.", "Step 5: Dry the product to obtain 3-Hydroxy-4-sulfobenzoic Acid Potassium Salt." ] } | |
CAS RN |
411224-30-1 |
Product Name |
3-Hydroxy-4-sulfobenzoic Acid Potassium Salt |
Molecular Formula |
C₇H₆O₆S ·xK |
Molecular Weight |
218.18 |
Origin of Product |
United States |
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